2,5-Dibromo-2,5-bis[(2H-tetrazol-5-yl)sulfanyl]cyclopentan-1-one

• CAS No.: 61631-46-7
• Molecular Formula: C7H6Br2N8OS2
• Molecular Weight: 442.1 g/mol
• IUPAC Name: 2,5-dibromo-2,5-bis(2H-tetrazol-5-ylsulfanyl)cyclopentan-1-one
• InChI: InChI=1S/C7H6Br2N8OS2/c8-6(19-4-10-14-15-11-4)1-2-7(9,3(6)18)20-5-12-16-17-13-5/h1-2H2,(H,10,11,14,15)(H,12,13,16,17)
• InChI Key: SNZVUIJRYGURKH-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C(=O)C1(SC2=NNN=N2)Br)(SC3=NNN=N3)Br

Description

2,5-Dibromo-2,5-bis[(2H-tetrazol-5-yl)sulfanyl]cyclopentan-1-one is a complex organic compound featuring a cyclopentanone core substituted with bromine and tetrazole groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,5-Dibromo-2,5-bis[(2H-tetrazol-5-yl)sulfanyl]cyclopentan-1-one typically involves the reaction of cyclopentanone with bromine to introduce bromine atoms at the 2 and 5 positions.

Industrial Production Methods

Industrial production of this compound may involve optimized reaction conditions to ensure high yield and purity. This includes the use of catalysts, temperature control, and purification techniques such as recrystallization or chromatography to isolate the desired product .

Chemical Reactions Analysis

Types of Reactions

2,5-Dibromo-2,5-bis[(2H-tetrazol-5-yl)sulfanyl]cyclopentan-1-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to remove bromine atoms or reduce other functional groups.

Substitution: Nucleophilic substitution reactions can replace bromine atoms with other nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles like sodium azide for substitution reactions. Reaction conditions typically involve controlled temperatures and solvents like acetonitrile or dimethyl sulfoxide .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while substitution reactions can introduce various functional groups .

Scientific Research Applications

2,5-Dibromo-2,5-bis[(2H-tetrazol-5-yl)sulfanyl]cyclopentan-1-one has several scientific research applications:

Chemistry: Used as a precursor for synthesizing other complex molecules and studying reaction mechanisms.

Medicine: Investigated for its potential therapeutic properties and as a building block for drug development.

Industry: Utilized in the development of new materials with specific properties, such as high thermal stability or unique electronic characteristics.

Mechanism of Action

The mechanism of action of 2,5-Dibromo-2,5-bis[(2H-tetrazol-5-yl)sulfanyl]cyclopentan-1-one involves its interaction with molecular targets through its functional groups. The bromine atoms and tetrazole rings can participate in various chemical interactions, such as hydrogen bonding, coordination with metal ions, and electron transfer processes. These interactions can influence the compound’s reactivity and its effects in different applications .

Comparison with Similar Compounds

Similar Compounds

2,5-Bis(2-methyl-2H-tetrazol-5-yl)pyridine: Similar in having tetrazole groups but differs in the core structure and substitution pattern.

2,5-Di(2H-tetrazol-5-yl)terephthalic acid: Contains tetrazole groups and is used in the synthesis of metal-organic frameworks.

Uniqueness

2,5-Dibromo-2,5-bis[(2H-tetrazol-5-yl)sulfanyl]cyclopentan-1-one is unique due to its combination of bromine and tetrazole groups on a cyclopentanone core. This structural arrangement provides distinct chemical properties and reactivity compared to other similar compounds .